Cas no 2226905-25-3 (9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate)

• Product Name: 9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate
• CAS No: 2226905-25-3
• MF: C₁₅H₁₇FO₄
• MW: 280.291488409042
• CID: 4640992
• Update Time: 2025-11-06

9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate Chemical and Physical Properties

Names and Identifiers

• 9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate

• Inchi： 1S/C15H17FO4/c1-15(2,3)14(18)20-11-7-6-9-10(17)5-4-8-19-13(9)12(11)16/h6-7H,4-5,8H2,1-3H3
• InChI Key： NHAKEGJRMUBTLZ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1F)OCCCC2=O)(=O)C(C)(C)C

Additional information on 9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate

9-Fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate: A Comprehensive Overview

The compound with CAS No. 2226905-25-3, known as 9-fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The benzo[b]oxepin core of the molecule is a key structural element that contributes to its intriguing chemical properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in modern drug design. The presence of a fluorine atom at the 9-position of the benzo[b]oxepin ring introduces electronic effects that can enhance the compound's bioavailability and stability. This makes it a promising candidate for use in pharmaceuticals targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The pivalate group attached to the benzo[b]oxepin core plays a crucial role in modulating the compound's physical properties. Pivalate esters are known for their lipophilic nature, which can improve the molecule's solubility in organic solvents and enhance its permeability across biological membranes. This feature is particularly advantageous in drug delivery systems where efficient absorption is critical.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the benzo[b]oxepin skeleton through either oxidative coupling or cyclization reactions. Subsequent fluorination and esterification steps are then employed to introduce the fluorine atom and pivalate group, respectively. These reactions are often carried out under carefully controlled conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzo[b]oxepin ring exhibits significant conjugation effects, which influence its optical properties. This has led to exploratory studies on its potential use as a chromophore in advanced optical materials such as light-emitting diodes (LEDs) and photovoltaic devices.

In terms of biological activity, preliminary assays have demonstrated that 9-fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate exhibits moderate inhibitory effects against certain enzymes implicated in inflammatory diseases. Its ability to modulate enzyme activity suggests that it could serve as a lead compound for developing novel anti-inflammatory agents. However, further studies are required to fully understand its mechanism of action and optimize its pharmacokinetic profile.

The integration of fluorinated aromatic systems with versatile functional groups like pivalates represents a cutting-edge approach in contemporary organic synthesis. As research into this compound continues to unfold, it is anticipated that new applications will emerge across diverse scientific disciplines. The combination of its unique chemical structure and promising biological properties positions it as a valuable asset in both academic research and industrial development.

In conclusion, 9-fluoro-5-oxo-2,3,4,5-tetrahydrobenzo[b]oxepin-8-yl pivalate stands out as a remarkable example of how innovative synthetic strategies can yield compounds with multifaceted potential. Its journey from laboratory synthesis to real-world applications underscores the dynamic nature of chemical research and its profound impact on advancing science and technology.